Cas no 58016-87-8 ((6R-trans)-7-Amino-8-oxo-3-(1H-tetrazol-5-ylthio)methyl-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid)

• Product Name: (6R-trans)-7-Amino-8-oxo-3-(1H-tetrazol-5-ylthio)methyl-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid
• CAS No: 58016-87-8
• MF: C₉H₁₀N₆O₃S₂
• MW: 314.344097614288
• CID: 1064358
• PubChem ID: 124461697
• Update Time: 2025-04-20

(6R-trans)-7-Amino-8-oxo-3-(1H-tetrazol-5-ylthio)methyl-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (6R-trans)-7-Amino-8-oxo-3-[(1H-tetrazol-5-ylthio)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid
• 3-[(tetrazol-5-ylthio)methyl]-7-amino-8-oxo-5-thia-1-azabicyclo-[4.2.0]oct-2-ene-2-carboxylic acid
• (6R-trans)-7-Amino-8-oxo-3-[(1H-tetrazol-5-ylthio)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carb
• (6R,7R)-7-amino-8-oxo-3-(2H-tetrazol-5-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 58016-87-8
• DB-290061
• BP Cefoperazone Sodium Impurity D; Cefoperazone EP Impurity D
• (6R-trans)-7-Amino-8-oxo-3-(1H-tetrazol-5-ylthio)methyl-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid

• Inchi： 1S/C9H10N6O3S2/c10-4-6(16)15-5(8(17)18)3(1-19-7(4)15)2-20-9-11-13-14-12-9/h4,7H,1-2,10H2,(H,17,18)(H,11,12,13,14)/t4-,7-/m1/s1
• InChI Key： LRGZZONZUPMKGF-CLZZGJSISA-N
• SMILES： S1CC(CSC2N=NNN=2)=C(C(=O)O)N2C([C@H]([C@@H]12)N)=O

Computed Properties

• Exact Mass: 314.02600
• Monoisotopic Mass: 314.02558055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 189Ų

Experimental Properties

• PSA: 188.69000
• LogP: -0.48890